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Compound of Interest

1,3-Dimethyl-5-(2-
Compound Name:

methylphenoxy)benzene
CAS No.: 196604-20-3

Cat. No.: B1590931

Get Quote

Executive Summary

This guide details the large-scale synthesis of 1,3-Dimethyl-5-(2-methylphenoxy)benzene, a
sterically congested diaryl ether used as a specialized intermediate in agrochemical and
pharmaceutical scaffolds.

While Palladium-catalyzed Buchwald-Hartwig coupling offers high yields under mild conditions,
the cost of Pd catalysts and phosphine ligands often prohibits multi-kilogram scale-up for this
class of ether. This protocol utilizes a Modified Ullmann Coupling employing a Copper(l) source
and Picolinic Acid as a ligand. This system is specifically selected for its proven ability to couple
sterically hindered ortho-substituted phenols (o-cresol) with electron-rich aryl halides (3,5-
dimethylbromobenzene) at moderate temperatures (

), offering a superior cost-to-yield ratio for industrial applications.

Strategic Route Selection
Retrosynthetic Analysis
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The target molecule consists of two aromatic rings linked by an ether oxygen. The
disconnection reveals two possible nucleophile/electrophile pairs:

» Route A: 3,5-Dimethylphenol (Nucleophile) + 2-Bromotoluene (Electrophile).

e Route B: 2-Methylphenol (o-Cresol, Nucleophile) + 1-Bromo-3,5-dimethylbenzene
(Electrophile).

Decision: Route B is selected.

e Mechanistic Rationale: In Ullmann-type couplings, ortho-substituents on the aryl halide
(Electrophile) significantly retard the rate of oxidative addition. Route A utilizes 2-
bromotoluene, which suffers from steric hindrance at the reaction center. Route B utilizes 1-
bromo-3,5-dimethylbenzene, where the methyl groups are in the meta positions, leaving the
ipso-carbon relatively accessible.

o Economic Rationale: o-Cresol is a high-volume commodity chemical, making it an ideal
nucleophile to use in slight excess.

Reaction Scheme

The synthesis proceeds via the nucleophilic attack of the potassium salt of o-cresol onto the
copper-complexed aryl bromide.

1-Bromo-3,5-dimethylbenzene
(Electrophile)

—

Cul (10 mol%)
o-Cresol —

DMSO, 90°C 24-48 h > 1,3-Dimethyl-5-(2-methylphenoxy)benzene
Picolinic Acid (20 mol%)
(Nucleophile)

Argon Atm. (Target Ether)

K3PO4 (2.0 equiv)

Click to download full resolution via product page

Figure 1: Reaction scheme for the Modified Ullmann coupling of o-cresol and 3,5-
dimethylbromobenzene.

Detailed Experimental Protocol
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Scale: 1.0 kg Input (Basis: 1-Bromo-3,5-dimethylbenzene)

Reagents & Materials Table

MW ( g/mol .

Reagent | Equiv. Mass (g) Moles Role
1-Bromo-3,5-
dimethylbenz ~ 185.06 1.00 1000 g 5.40 Electrophile
ene
o-Cresol 108.14 1.20 7019 6.48 Nucleophile
Copper(l)

. 190.45 0.10 103 g 0.54 Catalyst
lodide (Cul)
Picolinic Acid 123.11 0.20 133 g 1.08 Ligand
Potassium
Phosphate (5,5 >7 2.00 2292 g 10.8 Base
)
DMSO

50L Solvent

(Anhydrous)

Step-by-Step Procedure

Phase 1: Reactor Setup & Charging

Vessel Preparation: Equip a 10-L jacketed glass reactor with a mechanical overhead stirrer

(high torque), a reflux condenser, an internal temperature probe, and an inert gas

(Argon/Nitrogen) inlet.

Inerting: Purge the reactor with Argon for 15 minutes to remove oxygen. Note:

is sensitive to oxidation; an oxygen-free atmosphere is critical for catalytic turnover.

Solvent Charging: Charge 4.0 L of anhydrous DMSO. Start stirring at 150 RPM.

Reagent Addition:
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[e]

Add Picolinic Acid (133 g) and Cul (103 g). Stir for 20 minutes at ambient temperature to
form the active Cu-ligand complex (often a blue/green solution).

[e]

Add o-Cresol (701 g).

o

Add 1-Bromo-3,5-dimethylbenzene (1000 g).
o Add

(2292 g) via a powder funnel. Caution: Exothermic solvation may occur. Rinse the funnel
with the remaining 1.0 L of DMSO.

Phase 2: Reaction

o Heating: Ramp the jacket temperature to bring the internal temperature to

e Monitoring: Stir vigorously (300-400 RPM). The reaction is heterogeneous (solid base).
Efficient mixing is required to maintain the solid-liquid interface.

e |IPC (In-Process Control): Sample at 24 hours. Analyze by HPLC or GC.
o Target: < 2% remaining Aryl Bromide.

o Typical Duration: 24—-48 hours. If conversion stalls, add 2% additional Cul/Ligand.

Phase 3: Workup

e Cooling: Cool the reactor to

e Quenching: Slowly add 5.0 L of water to the reactor. Note: The reaction mixture will
precipitate salts and the product may oil out.

» Extraction: Add 4.0 L of Ethyl Acetate (or Toluene). Stir for 30 minutes. Allow phases to
separate.

e Aqueous Wash: Drain the lower aqueous layer (containing DMSO and salts).
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e Caustic Wash: Wash the organic layer with 2.0 L of 1M NaOH.

o Purpose: This step converts unreacted o-cresol (phenol) into water-soluble sodium
cresolate, removing it from the product.

e Final Wash: Wash organic layer with 2.0 L of saturated brine.
e Drying: Dry the organic phase over anhydrous Magnesium Sulfate (

), filter, and concentrate under reduced pressure (Rotovap) to obtain the Crude Oil.

Purification (Distillation)

The crude product is a high-boiling oil. Fractional vacuum distillation is the preferred purification
method.

e Equipment: Short-path distillation head or wiped-film evaporator.
e Vacuum: < 1.0 mbar (High Vacuum).
» Fractions:
o Foreshots: Residual solvent/trace cresol.
o Main Cut:1,3-Dimethyl-5-(2-methylphenoxy)benzene.[1] (Expect bp >
at 0.5 mbar).
 Yield Target: 850-950 g (75-85% Yield).

o Appearance: Colorless to pale yellow viscous oil (may crystallize upon prolonged standing if
purity is high).

Process Workflow Diagram
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Caustic Wash (1M NaOH)
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Figure 2: Unit operation workflow for the synthesis and purification.
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Quality Control & Troubleshooting

Parameter Specification Method Troubleshooting

Dark color indicates
Colorless/Pale Yellow ) o )
Appearance o Visual oxidation or residual
i
Cu. Distill again.

If <98%, check for

Assay > 98.0% GC-FID / HPLC homocoupling (biaryl)
impurities.
. If high, repeat 1M
Residual Cresol < 0.5% GC-FID

NaOH wash.

Dry longer over
Water Content <0.1% Karl Fischer MgSO4 or azeotrope

with toluene.

Self-Validating Logic:

e The Caustic Wash: The use of excess o-cresol drives the reaction to completion but leaves a
difficult impurity. The 1M NaOH wash chemically validates the purification by selectively
ionizing the phenol, making it water-soluble, while the neutral ether product remains in the
organic phase.

e Ligand Choice: Picolinic acid is essential. Without it, the coupling of the ortho-substituted
cresol will likely stall at <50% conversion due to steric hindrance at the copper center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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